Cas no 574750-44-0 (L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-)

L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl- structure
574750-44-0 structure
Product Name:L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
CAS No:574750-44-0
MF:C40H70N12O17
MW:991.054009914398
CID:345167
Update Time:2024-01-28

L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine,L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
    • L-Asparagine, L-isoleucyl-L-leucyl-L-seryl-L-seryl-L-threonyl-L-asparaginyl-L-valylglycyl-L-seryl-
    • Inchi: 1S/C40H70N12O17/c1-8-18(6)29(43)37(65)46-20(9-16(2)3)32(60)49-24(14-54)35(63)50-25(15-55)36(64)52-31(19(7)56)39(67)47-21(10-26(41)57)33(61)51-30(17(4)5)38(66)44-12-28(59)45-23(13-53)34(62)48-22(40(68)69)11-27(42)58/h16-25,29-31,53-56H,8-15,43H2,1-7H3,(H2,41,57)(H2,42,58)(H,44,66)(H,45,59)(H,46,65)(H,47,67)(H,48,62)(H,49,60)(H,50,63)(H,51,61)(H,52,64)(H,68,69)/t18-,19+,20-,21-,22-,23-,24-,25-,29-,30-,31-/m0/s1
    • InChI Key: HZBFUYLZVPNOPO-MWDABPPMSA-N
    • SMILES: C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

  • Exact Mass: 990.4986

Experimental Properties

  • Density: 1.344±0.06 g/cm3(Predicted)
  • Boiling Point: 1581.9±65.0 °C(Predicted)
  • PSA: 492.32
  • pka: 3.08±0.10(Predicted)
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